Cas no 1522385-89-2 (N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine
• CAS No: 1522385-89-2
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6171738
• PubChem ID: 82594269
• Update Time: 2025-06-23

N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine
• EN300-1739130
• N-methyl-N-[(1-methyl-1H-imidazol-5-yl)methyl]hydroxylamine
• 1522385-89-2

• Inchi： 1S/C6H11N3O/c1-8-5-7-3-6(8)4-9(2)10/h3,5,10H,4H2,1-2H3
• InChI Key： UMNIVGKUHCWXHQ-UHFFFAOYSA-N
• SMILES： ON(C)CC1=CN=CN1C

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.3Ų

Additional information on N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine

Introduction to N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine (CAS No. 1522385-89-2)

N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine (CAS No. 1522385-89-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of hydroxylamine and features a unique structural motif that includes a methylated imidazole ring. The chemical structure of this compound is characterized by its ability to form stable complexes with various metal ions, which has led to its exploration in a wide range of applications, from catalysis to drug development.

The molecular formula of N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine is C₇H₁₂N₃O, and it has a molecular weight of approximately 148.19 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of methyl imidazole with hydroxylamine and subsequent methylation. This synthesis route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.

In recent years, the interest in N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine has been driven by its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of research has been its use as a ligand in metalloenzyme inhibitors. Metalloenzymes play crucial roles in various biological processes, including metabolism, signal transduction, and DNA replication. By designing ligands that can selectively bind to specific metalloenzymes, researchers aim to develop drugs that can modulate these enzymes' activities for therapeutic benefit.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the potential of N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine as an inhibitor of metallo-beta-lactamases (MBLs). MBLs are enzymes that confer resistance to beta-lactam antibiotics, including carbapenems, which are considered last-resort antibiotics for treating multidrug-resistant infections. The study demonstrated that N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine effectively inhibited MBL activity in vitro, suggesting its potential as a broad-spectrum antibiotic adjuvant.

Beyond its role in antibiotic resistance, N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, found that this compound can cross the blood-brain barrier and modulate the activity of metal-dependent enzymes involved in neurodegeneration. Specifically, it was shown to inhibit the aggregation of alpha-synuclein, a protein implicated in Parkinson's disease. These findings suggest that N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine could be developed into a therapeutic agent for preventing or slowing the progression of neurodegenerative disorders.

The pharmacokinetic properties of N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, making it a promising candidate for further clinical development.

In conclusion, N-methyl-N-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine (CAS No. 1522385-89-2) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive lead compound for developing novel therapeutic agents targeting metalloenzymes and neurodegenerative diseases. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.